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Introduction
Omphalotin A is a cyclic dodecapeptide produced by the fungus Omphalotus olearius. It is a

member of the borosin family of ribosomally synthesized and post-translationally modified

peptides (RiPPs) and is characterized by multiple N-methylations on its peptide backbone. This

structural feature is believed to contribute to its high proteolytic stability and membrane

permeability, making it an interesting scaffold for drug development. The primary and most well-

documented biological activity of Omphalotin A and its derivatives is their potent and selective

nematicidal activity, particularly against the plant-parasitic root-knot nematode Meloidogyne

incognita. This guide provides a comprehensive overview of the known biological activities of

Omphalotin A and its derivatives, with a focus on quantitative data, experimental

methodologies, and the underlying molecular pathways.

Nematicidal Activity
The most significant biological activity of Omphalotin A and its derivatives is their ability to kill

nematodes. This activity is particularly pronounced against the plant-parasitic nematode

Meloidogyne incognita, a major agricultural pest.
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The nematicidal potency of Omphalotin A and several of its natural and recombinant

derivatives has been quantified using LC50 (lethal concentration 50%) values, which represent

the concentration of the compound required to kill 50% of the nematode population within a

specified time.

Compound
Target
Organism

LC50 (µM)
LC50
(µg/mL)

LD90
(µg/mL)

Reference

Omphalotin A
Meloidogyne

incognita
< 1.0 - - [1]

Omphalotin A
Meloidogyne

incognita

0.57 (after

16h)
- - [2]

Omphalotins

E-I

Meloidogyne

incognita
0.38 - 3.8 0.5 - 2.0 2 - 5 [2]

Lentinulin A
Meloidogyne

incognita
< 1.0 - - [1]

Dendrothelin

A

Meloidogyne

incognita
- - - [2]

Omphalotin A
Caenorhabdit

is elegans
Weakly active - - [3]

Note: Direct comparison of values should be made with caution due to potential variations in

experimental conditions between studies.

Structure-Activity Relationships for Nematicidal Activity
Preliminary structure-activity relationship (SAR) studies suggest that the macrocyclic structure

and the presence of N-methylations are crucial for the nematicidal activity of Omphalotin A.

Variations in the amino acid sequence, as seen in the natural derivatives Lentinulin A and

Dendrothelin A, can influence the potency of the nematicidal effect. The oxidatively modified

Omphalotins E-I, which contain a hydroxylated tricyclic tryptophan derivative, also exhibit

strong nematicidal activity, indicating that modifications to the core peptide are tolerated and

can even be beneficial for activity.[2]
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Proposed Mechanism of Nematicidal Action
The precise molecular mechanism of action of Omphalotin A against nematodes is not yet

fully understood. However, the rapid paralysis observed in affected nematodes suggests a

neurotoxic mechanism. It is hypothesized that Omphalotin A may act on neuronal receptors,

such as acetylcholine receptors, leading to disruption of neuromuscular coordination and

subsequent paralysis and death.[4][5][6] The high selectivity for certain parasitic nematodes

over free-living species like Caenorhabditis elegans suggests a specific molecular target that is

either absent or different in the latter.[3]
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Omphalotin A Derivative Nematode CuticlePenetration Specific Neuronal Receptor
(e.g., Acetylcholine Receptor)

Binding Disruption of
Neurotransmission Paralysis Death

Preparation

Assay

Data Analysis

Hatch M. incognita J2
from egg masses

Add a defined number of J2
to each well of a microtiter plate

Prepare serial dilutions of
Omphalotin A derivatives

Add compound dilutions
to the wells

Incubate at 25-28°C
for 24-72 hours

Count motile and immotile
nematodes under a microscope

Calculate LC50 values
using probit analysis
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Preparation

Treatment and Incubation

Measurement and Analysis

Seed human cell lines
in a 96-well plate

Add compound dilutions
to the cells

Prepare serial dilutions of
Omphalotin A derivatives

Incubate for 24-72 hours

Add MTT solution to each well

Incubate for 2-4 hours

Add solubilizing agent
(e.g., DMSO) to dissolve formazan

Measure absorbance at ~570 nm

Calculate IC50 values
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Preparation

Treatment and Stimulation

Analysis of Inflammatory Mediators

Culture macrophage cell line
(e.g., RAW 264.7)

Pre-treat macrophages with
Omphalotin A derivatives

Prepare dilutions of
Omphalotin A derivatives

Stimulate with LPS

Incubate for 18-24 hours

Collect cell culture supernatant

Measure Nitric Oxide (NO)
production (Griess Assay)

Measure cytokine levels
(e.g., TNF-α, IL-6) by ELISA

ophMA gene OphMA Precursor Protein
(Methyltransferase + Core Peptide)

Transcription &
Translation

N-methylated
OphMA

Iterative N-methylation

S-Adenosyl Methionine
(SAM)

Proteolytic Cleavage
(unidentified protease) Methylated Linear Peptide

Omphalotin A

Macrocyclization

OphP
(Prolyl Oligopeptidase)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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